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Compound of Interest

Compound Name: 6-Fluoro-5-iodoquinoline

Cat. No.: B15064589 Get Quote

Initial Assessment: Following a comprehensive search for "6-Fluoro-5-iodoquinoline," it has

been determined that this specific chemical compound is not readily documented in publicly

available scientific literature, chemical databases, or commercial catalogs. There is no specific

CAS number or established IUPAC name associated with 6-Fluoro-5-iodoquinoline, which

strongly suggests it is either a novel compound or one that has not been extensively

synthesized or characterized.

This absence of foundational data precludes the creation of a detailed technical guide as

requested, as critical information regarding its physicochemical properties, experimental

protocols for its use or synthesis, and any relevant biological pathways is not available.

However, to provide valuable insights for researchers, scientists, and drug development

professionals working with related structures, this guide will focus on the constituent

components and closely related analogs of the requested molecule: specifically, 6-

fluoroquinolines and iodo-substituted quinolines. This information can serve as a foundational

resource for those considering the synthesis and potential applications of 6-Fluoro-5-
iodoquinoline.

Part 1: The Quinoline Core and Key Substituents
The quinoline scaffold is a fundamental heterocyclic aromatic compound that is a cornerstone

in medicinal chemistry. Its derivatives are known to possess a wide range of biological

activities, including antimicrobial, anticancer, and anti-inflammatory properties. The introduction
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of halogen substituents, such as fluorine and iodine, can significantly modulate the

pharmacokinetic and pharmacodynamic properties of the quinoline core.

Table 1: Properties of Related Quinolines

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15064589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Key
Characteristic
s

6-Fluoroquinoline 396-30-5 C₉H₆FN 147.15

A key

intermediate in

the synthesis of

fluoroquinolone

antibiotics.[1]

The fluorine

atom often

enhances

metabolic

stability and

receptor binding

affinity.

6-Iodoquinoline 13327-31-6 C₉H₆IN 255.06

Used as a

reactant in

various chemical

syntheses. The

iodine atom can

serve as a

handle for further

functionalization

through cross-

coupling

reactions.

6-Fluoro-5-iodo-

2,8-

dimethylquinoline

1420793-62-9 C₁₁H₉FIN 289.10

A more complex

substituted

quinoline,

indicating that

multi-substituted

fluoro-iodo-

quinolines can

be synthesized.

[2]
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Part 2: Potential Synthetic Strategies
While a specific protocol for 6-Fluoro-5-iodoquinoline is not available, a plausible synthetic

route can be conceptualized based on established quinoline synthesis methodologies. A

common approach is the Skraup synthesis or its variations.

A logical workflow for a potential synthesis could be as follows:

Starting Materials

Reaction Product

4-Fluoro-3-iodoaniline

Skraup Synthesis

Glycerol

6-Fluoro-5-iodoquinoline

Synthesis

Characterization

Biological Screening

Lead Optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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